2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-bromophenyl)-3-(4-nitrophenyl)sulfanylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H12BrN3O2S/c20-14-6-4-13(5-7-14)18-19(22-12-2-1-3-17(22)21-18)26-16-10-8-15(9-11-16)23(24)25/h1-12H
• InChI Key: UADHLESLEHXHDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)SC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=C(C=C4)Br
• Molecular Formula: C19H12BrN3O2S
• Molecular Weight: 426.3 g/mol

Description

“2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine” is an important raw material and intermediate used in pharmaceuticals, agrochemicals, and dyestuff. It belongs to the class of imidazo[1,2-a]pyridines, which are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Molecular Structure Analysis

The molecular structure of “2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine” is characterized by the presence of a fused bicyclic 5–6 heterocycle, which is a common feature of imidazo[1,2-a]pyridines.

Chemical Reactions Analysis

Recent advances in the chemical reactions of imidazo[1,2-a]pyridines involve radical reactions for their direct functionalization. These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Application : Researchers utilize this compound as a building block for constructing imidazo[1,2-a]pyridine derivatives. .

Pharmaceuticals

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Mechanism of Action

While the specific mechanism of action for “2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine” is not mentioned in the search results, imidazo[1,2-a]pyridines are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry.

Safety and Hazards

“2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine” is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “2-(4-Bromophenyl)-3-((4-nitrophenyl)thio)imidazo[1,2-a]pyridine” and similar compounds likely involve further exploration of their synthesis, functionalization, and applications in medicinal chemistry and other fields.